Cas no 393825-28-0 (1-(2,4-dichlorophenyl)-N-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide)

• Product Name: 1-(2,4-dichlorophenyl)-N-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide
• CAS No: 393825-28-0
• MF: C₂₁H₁₉Cl₂N₃S
• MW: 416.366661310196
• CID: 5981354
• PubChem ID: 4119229
• Update Time: 2025-05-16

1-(2,4-dichlorophenyl)-N-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dichlorophenyl)-N-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide
• 1-(2,4-dichlorophenyl)-N-(p-tolyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide
• Pyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide, 1-(2,4-dichlorophenyl)-3,4-dihydro-N-(4-methylphenyl)-
• 1-(2,4-dichlorophenyl)-N-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
• 393825-28-0
• 1-(2,4-dichlorophenyl)-N-(4-methylphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
• F0533-0179
• AKOS024580850

• Inchi： 1S/C21H19Cl2N3S/c1-14-4-7-16(8-5-14)24-21(27)26-12-11-25-10-2-3-19(25)20(26)17-9-6-15(22)13-18(17)23/h2-10,13,20H,11-12H2,1H3,(H,24,27)
• InChI Key： RSGUMRFHGJPQEB-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(C(NC1=CC=C(C)C=C1)=S)C2C1=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 415.0676742g/mol
• Monoisotopic Mass: 415.0676742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 540.2±60.0 °C(Predicted)
• pka: 13.42±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 1-(2,4-dichlorophenyl)-N-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide

1-(2,4-Dichlorophenyl)-N-(4-Methylphenyl)-1H,2H,3H,4H-Pyrrolo[1,2-a]pyrazine-2-carbothioamide: A Comprehensive Overview

The compound with CAS No. 393825-28-0, known as 1-(2,4-dichlorophenyl)-N-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrolopyrazines, which are heterocyclic aromatic compounds known for their versatile reactivity and structural diversity. The molecule's structure incorporates a pyrrolo[1,2-a]pyrazine core with substituents at specific positions that contribute to its unique properties.

Recent studies have highlighted the importance of pyrrolopyrazines in drug discovery and material science. The pyrrolo[1,2-a]pyrazine core is particularly interesting due to its ability to form stable aromatic systems and participate in various chemical reactions. The presence of dichlorophenyl and methylphenyl substituents in this compound adds further complexity to its electronic properties and reactivity. These substituents are known to influence the molecule's solubility, stability, and interaction with biological systems.

The synthesis of 1-(2,4-dichlorophenyl)-N-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide involves a multi-step process that typically includes the formation of the pyrrolopyrazine ring followed by substitution reactions to introduce the desired functional groups. Researchers have optimized these steps to achieve higher yields and better purity levels. For instance, recent advancements in catalytic methods have enabled more efficient formation of the pyrrolopyrazine core using transition metal catalysts.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Its ability to undergo further functionalization makes it valuable in medicinal chemistry. For example, the carbothioamide group can be modified to create bioactive compounds with specific pharmacological properties. Recent studies have demonstrated that derivatives of this compound exhibit activity against certain enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders.

In addition to its role in drug discovery, this compound has shown potential in materials science. The aromatic heterocyclic system of pyrrolopyrazines is being explored for use in organic electronics due to their ability to conduct electricity and emit light under certain conditions. Researchers are investigating how substituents like dichlorophenyl and methylphenyl can be tuned to enhance these properties further.

From an environmental perspective, understanding the behavior of this compound is crucial for assessing its safety and sustainability. Studies on its degradation pathways under different conditions have provided insights into its environmental fate. For instance, it has been found that the compound undergoes hydrolysis under alkaline conditions but remains stable under neutral or acidic conditions. This information is essential for developing strategies to minimize its impact on ecosystems.

In conclusion,1-(2,4-dichlorophenyl)-N-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide is a versatile compound with significant potential across multiple fields. Its unique structure and reactivity make it a valuable tool for researchers in chemistry and pharmacology. As new research continues to uncover its properties and applications,CAS No. 393825-28-0 will likely play an increasingly important role in advancing both scientific knowledge and practical innovations.